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Compound of Interest

Compound Name: Acetone

Cat. No.: B3395972

Introduction

Acetone, systematically named propan-2-one, is the simplest and most significant ketone, with
the chemical formula (CHs)2CO.[1][2] It is a colorless, volatile, and flammable liquid recognized
by its characteristic pungent, somewhat sweetish odor.[1][3][4] As a polar aprotic solvent,
acetone is miscible with water and a wide array of organic solvents, making it a cornerstone in
both industrial and laboratory settings.[1][2][5][6] Its utility extends beyond its role as a solvent;
it is a fundamental building block and reagent in numerous organic syntheses. This guide
provides an in-depth exploration of acetone's applications in organic chemistry, focusing on its
properties as a solvent and a reagent, complete with experimental protocols and safety
guidelines for researchers, scientists, and professionals in drug development.

Physicochemical Properties of Acetone

The versatility of acetone in organic chemistry stems from its unique physical and chemical
properties. It can dissolve a wide range of polar and non-polar substances.[3][6] Its low boiling
point facilitates easy removal after a reaction.[5] These and other key properties are

summarized in the table below.
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Property Value Reference(s)
Molecular Formula C3HeO [2]
IUPAC Name Propan-2-one [2]
Molecular Weight 58.08 g/mol [71[81I9]
Appearance Colorless liquid [41[8]
Odor Pungent, sweetish, fruity [4117]
Boiling Point 56.05 °C [2]
Melting Point -94.9 °C [7]
Density 0.791 g/mL at 25 °C [8]
Flash Point -20 °C [71[10]
Miscible with water, ethanol,
Solubility ether, and other organic [21[5]1[7]
solvents
pKa ~20 [7]

Flammability Limits

2.5-12.8% in air

[7]

Core Applications of Acetone in Organic Chemistry

Acetone's utility in organic chemistry can be broadly categorized into its roles as a solvent and

as a reactive chemical species. Its polar aprotic nature makes it an excellent medium for a

variety of reactions, while its carbonyl group and acidic a-hydrogens allow it to participate

directly in chemical transformations.
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Diagram 1: Core applications of acetone in organic chemistry.
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Acetone as a Solvent

Acetone is a highly versatile polar aprotic solvent capable of dissolving a wide range of organic
compounds.[5][6] Its ability to dissolve both polar and nonpolar substances makes it invaluable
in many synthetic procedures.[6]

o Substitution Reactions (SN2): Acetone is a classic solvent for SN2 reactions. A prominent
example is the Finkelstein reaction, where an alkyl chloride or bromide is converted to an
alkyl iodide using sodium iodide (Nal) in dry acetone.[11] The reaction is driven to
completion because sodium chloride (NaCl) and sodium bromide (NaBr) are insoluble in
acetone and precipitate out of the solution, shifting the equilibrium according to Le
Chételier's principle.[11]

» Oxidation Reactions: Acetone is the solvent of choice for the Jones oxidation, where a
primary or secondary alcohol is oxidized to a carboxylic acid or ketone, respectively, using
chromic acid.[1][8] Acetone is stable under these strong oxidizing conditions and effectively
dissolves the organic substrate.

o General Laboratory Use: Due to its high volatility and ability to dissolve most organic
residues, an acetone rinse is a standard procedure for cleaning laboratory glassware.[1][12]
It is also used to prepare low-temperature cooling baths (down to -78 °C) when mixed with
dry ice.[8]

Acetone as a Reagent

Acetone serves as a key building block and reactant in several fundamental organic reactions,
primarily leveraging the reactivity of its carbonyl group and the acidity of its a-hydrogens.

Aldol Condensation

Acetone can act as a nucleophile (after deprotonation to its enolate form) in aldol
condensation reactions.[13][14] A classic example is the Claisen-Schmidt reaction, a mixed
aldol condensation where acetone reacts with an aldehyde that lacks a-hydrogens, such as
benzaldehyde, to prevent self-condensation of the aldehyde.[15] The reaction is base-
catalyzed and typically involves two equivalents of benzaldehyde reacting with one equivalent
of acetone to form dibenzalacetone.[15][16]
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Diagram 2: Claisen-Schmidt reaction pathway with acetone.

Experimental Protocol: Synthesis of Dibenzalacetone

» Preparation: In a flask, dissolve sodium hydroxide in a mixture of water and ethanol to create
the basic catalyst solution. Cool the solution in an ice bath.

o Reaction Mixture: In a separate beaker, mix two equivalents of benzaldehyde with one
equivalent of acetone.[15]
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» Addition: Slowly add the benzaldehyde-acetone mixture to the stirring, cooled sodium
hydroxide solution. The acetone should be added last to ensure the more electrophilic
benzaldehyde is readily available, minimizing acetone self-condensation.[16]

o Reaction: Stir the mixture vigorously. The formation of a yellow precipitate (dibenzalacetone)
indicates the reaction is proceeding.[16] Continue stirring for approximately 30 minutes.

« |solation: Isolate the solid product by vacuum filtration.

 Purification: Wash the crude product with cold water to remove any remaining sodium
hydroxide, then with a small amount of cold ethanol to remove unreacted benzaldehyde.
Recrystallize the product from an appropriate solvent (e.g., ethanol/water mixture) to obtain
pure dibenzalacetone.

Oppenauer Oxidation

In the Oppenauer oxidation, acetone functions as a hydride acceptor to oxidize a secondary
alcohol to a ketone.[17][18] The reaction is catalyzed by an aluminum alkoxide, such as
aluminum isopropoxide or aluminum tert-butoxide, and is the reverse of the Meerwein-
Ponndorf-Verley reduction.[17][19][20] A large excess of acetone is used to shift the
equilibrium towards the formation of the ketone product.[17][19] This method is particularly mild
and highly selective for secondary alcohols, leaving other sensitive functional groups like
amines and sulfides unaffected.[17][20]
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Diagram 3: Catalytic cycle of the Oppenauer oxidation.

Experimental Protocol: General Oppenauer Oxidation

¢ Setup: To a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), add the
secondary alcohol substrate and a suitable solvent (e.g., toluene or benzene).

o Catalyst Addition: Add the aluminum alkoxide catalyst (e.g., aluminum isopropoxide, ~0.5
equivalents).
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» Oxidant Addition: Add a large excess of dry acetone, which serves as both the solvent and
the hydride acceptor.[17]

e Reaction: Heat the mixture to reflux and monitor the reaction progress using an appropriate
technique (e.g., TLC or GC). The reaction time can range from 30 minutes to several hours.
[21]

o Workup: After the reaction is complete, cool the mixture and quench by adding dilute acid
(e.g., 1M HCI) to hydrolyze the aluminum salts.

o Extraction: Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl
acetate).

 Purification: Combine the organic layers, wash with brine, dry over an anhydrous salt (e.g.,
MgSO0a), filter, and concentrate under reduced pressure. Purify the resulting crude ketone by
chromatography or distillation.

Other Reactions Involving Acetone as a Reagent

o Wittig Reaction: Acetone can serve as the electrophilic ketone component in a Wittig
reaction, reacting with a phosphorus ylide to form an alkene.[22] This reaction is a powerful
tool for synthesizing substituted alkenes.[22] Care must be taken as the ylide base can
potentially deprotonate acetone, leading to a competing aldol reaction if the pKa values are
similar.[23]

o Grignard Reaction: As an electrophile, acetone reacts with nucleophilic Grignard reagents to
produce tertiary alcohols.[24][25] This is a standard method for carbon-carbon bond
formation.[24]

» Synthesis of Chemical Intermediates: Acetone is a crucial starting material in large-scale
industrial processes. It is used to synthesize methyl methacrylate and bisphenol A, which are
precursors to widely used plastics like PMMA and polycarbonate.[1][26] The synthesis of
bisphenol A, for example, involves the reaction of acetone with two equivalents of phenol.
[27]

Purification and Handling

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b3395972?utm_src=pdf-body
https://en.wikipedia.org/wiki/Oppenauer_oxidation
https://www.alfa-chemistry.com/resources/oppenauer-oxidation.html
https://www.benchchem.com/product/b3395972?utm_src=pdf-body
https://www.benchchem.com/product/b3395972?utm_src=pdf-body
https://www.tutorchase.com/answers/a-level/chemistry/provide-an-example-of-the-aldehyde-and-ketone-in-the-wittig-reaction
https://www.tutorchase.com/answers/a-level/chemistry/provide-an-example-of-the-aldehyde-and-ketone-in-the-wittig-reaction
https://www.benchchem.com/product/b3395972?utm_src=pdf-body
https://www.reddit.com/r/OrganicChemistry/comments/5z5b44/wittig_reaction_with_acetone/
https://www.benchchem.com/product/b3395972?utm_src=pdf-body
https://fiveable.me/key-terms/organic-chem/acetone
https://www.youtube.com/watch?v=VbALbYEb3tw
https://fiveable.me/key-terms/organic-chem/acetone
https://www.benchchem.com/product/b3395972?utm_src=pdf-body
https://en.wikipedia.org/wiki/Acetone
https://redox.com/news/unveiling-acetones-secrets-from-chemistry-to-applications/
https://www.benchchem.com/product/b3395972?utm_src=pdf-body
https://www.quora.com/Can-you-provide-examples-of-simple-reactions-involving-acetone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3395972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

For many sensitive organic reactions, the purity of acetone is critical. Commercial acetone
may contain water and mesityl oxide from self-condensation.[28]

Experimental Protocol: Purification of Acetone

e Drying: Dry acetone by allowing it to stand over an appropriate drying agent. Anhydrous
calcium sulfate (Drierite) is recommended as it minimizes the catalysis of aldol condensation.
[28] Anhydrous potassium carbonate is also suitable.[28] Avoid using calcium chloride, as it
forms an addition compound.[28]

o Removal of Aldehydic Impurities: To remove aldehyde impurities, reflux acetone with a small
amount of potassium permanganate (KMnOa) until the purple color persists, then dry and
distill.[28][29]

« Distillation: After decanting from the drying agent, distill the acetone. Ensure the apparatus
is protected from atmospheric moisture.[28]

o High-Purity Method: For very high purity, acetone can be converted to its sodium iodide
addition complex (Nal-3(CHs)2CO) by treating a boiling solution with powdered Nal and then
cooling to induce crystallization. The crystals are filtered off, and upon gentle warming, pure
acetone distills from the complex.[28][29]

Safety and Handling

Acetone is highly flammable, with a flash point of -20 °C, and its vapors can form explosive
mixtures with air.[1][10][30]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including nitrile gloves,
safety goggles, and a flame-resistant lab coat.[10][30][31] In areas with poor ventilation,
respiratory protection may be necessary.[10]

o Ventilation: Handle acetone in a well-ventilated area or a chemical fume hood to prevent the
accumulation of flammable vapors.[10][30][32]

o Storage: Store acetone in approved containers for flammable chemicals, away from heat,
direct sunlight, and ignition sources.[10][32] It should be stored separately from strong
oxidizing agents, acids, and bases.[10]
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o Fire Safety: Keep Class B fire extinguishers (suitable for flammable liquids) readily available.
[10] Eliminate all potential ignition sources, such as open flames and sparks, from the work
area.[30]

» Disposal: Do not pour acetone down the drain.[32] Dispose of acetone waste in properly
labeled hazardous waste containers for collection by a licensed disposal firm.[33]

Conclusion

Acetone is a remarkably versatile and indispensable chemical in organic chemistry. Its ideal
properties as a polar aprotic solvent facilitate a wide range of reactions, from nucleophilic
substitutions to oxidations. Furthermore, its ability to act as both a nucleophile precursor and
an electrophile makes it a fundamental reagent in key carbon-carbon bond-forming reactions
such as the aldol condensation and Grignard reactions, as well as in selective oxidations like
the Oppenauer process. A thorough understanding of its reactivity, combined with strict
adherence to safety and handling protocols, enables researchers and drug development
professionals to effectively harness the full potential of this foundational ketone in organic
synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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